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Compound of Interest

Compound Name: 2-Thiomorpholinol

CAS No.: 2097678-00-5

Cat. No.: B1422671

Get Quote

Foreword: A Proactive Approach to Safety with
Novel Compounds
2-Thiomorpholinol is a sulfur-containing heterocyclic compound with potential applications in

medicinal chemistry and drug development.[1][2] As with many novel or sparsely documented

research chemicals, a comprehensive and officially registered Safety Data Sheet (SDS) is not

readily available. This document, therefore, serves as a proactive guide, synthesizing data from

structurally related compounds and established laboratory safety principles to provide a robust

framework for its safe handling and storage. Researchers must recognize this guide as a

supplement to, not a replacement for, a thorough, institution-specific risk assessment

conducted prior to any experimental work. The procedures outlined herein are designed to

foster a culture of caution and meticulous planning, ensuring the safety of all personnel.

Compound Profile and Assumed Hazard Analysis
Based on its chemical structure, 2-Thiomorpholinol (C₄H₉NOS) is a heterocyclic compound

containing both a secondary amine and a secondary alcohol functional group, with a sulfur
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atom integrated into the morpholine ring.[3][4] This unique combination necessitates a careful

consideration of potential hazards extrapolated from analogous chemical classes.

Table 1: Physicochemical and Supplier Data for 2-Thiomorpholinol

Property Value Source

Molecular Formula C₄H₉NOS PubChem[3][5]

Molecular Weight 119.19 g/mol PubChem[3][4][5]

CAS Number 2097678-00-5
Pharmaffiliates,

ChemicalBook[5][6]

Appearance
Not Available (Assume solid or

liquid)
-

Recommended Storage 2-8°C (Refrigerator) Pharmaffiliates[6]

Lacking specific toxicity data, we must operate under the precautionary principle. Structurally

related compounds, such as thiomorpholine, are known to be combustible liquids that can

cause severe skin burns and eye damage.[7][8][9] The presence of a sulfur atom also

introduces the potential for the release of toxic sulfur oxides (SOx) upon combustion.[7]

Therefore, a conservative hazard assessment assumes that 2-Thiomorpholinol may be:

Harmful or Toxic: If swallowed, inhaled, or in contact with skin.

Corrosive: Capable of causing burns to skin and eyes.

Irritating: To the respiratory tract.

Environmentally Hazardous: With unknown long-term effects.

Personal Protective Equipment (PPE): A Non-
Negotiable Standard
A comprehensive PPE strategy is the first line of defense. The following ensemble is mandatory

for all personnel handling 2-Thiomorpholinol, regardless of the quantity.
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Eye and Face Protection: Chemical safety goggles and a full-face shield must be worn to

protect against splashes and potential vapors.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. It is critical to

double-glove and to change gloves immediately upon any sign of contamination. Always

inspect gloves for tears or punctures before use.

Body Protection: A flame-resistant laboratory coat is required. For procedures with a higher

risk of splashes or aerosol generation, a chemically impervious apron should be worn over

the lab coat.

Respiratory Protection: All handling of 2-Thiomorpholinol must be conducted within a

certified chemical fume hood to minimize inhalation exposure.[10] If there is a risk of

exceeding occupational exposure limits, or in the event of a spill, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Safe Handling and Experimental Protocols
Adherence to a strict, step-by-step protocol is essential for mitigating risks during experimental

procedures. The causality behind these steps is rooted in minimizing exposure and preventing

accidental release.

General Handling Workflow
The following workflow diagram illustrates the core steps for safely handling 2-
Thiomorpholinol from retrieval to use.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

1. Conduct Pre-Use
Risk Assessment

2. Don Full, Inspected PPE

3. Verify Fume Hood
Functionality

4. Retrieve from 2-8°C Storage

5. Allow to Equilibrate
to Room Temperature

6. Weigh/Aliquot Using
Secondary Containment

7. Add to Reaction Vessel
(Slow, Controlled Manner)

8. Decontaminate Glassware
& Surfaces

9. Dispose of Waste in
Labeled, Sealed Container

10. Doff PPE Correctly

11. Wash Hands Thoroughly
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Spill Occurs

1. Evacuate Immediate Area
& Alert Personnel

2. Assess Spill Size
& Immediate Risk

Small Spill
(Trained Personnel)

Minor

Large Spill
(Emergency Services)

Major

3a. Contain Spill with
Inert Absorbent

3b. Activate Fire Alarm
& Call Emergency Services

4a. Collect Material with
Non-Sparking Tools

5a. Place in Sealed
Waste Container

6a. Decontaminate Area

Click to download full resolution via product page

Caption: Decision workflow for responding to a 2-Thiomorpholinol spill.
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First Aid Measures
All personnel must be familiar with the location and operation of safety showers and eyewash

stations. [10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention. [7]* Skin Contact: Immediately remove all contaminated clothing. Wash

the affected skin area with soap and plenty of water for at least 15 minutes. Seek immediate

medical attention. [7]* Inhalation: Move the victim to fresh air. If breathing is difficult, provide

oxygen. If the victim is not breathing, begin artificial respiration. Seek immediate medical

attention. [11]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention. [7][8]

Waste Disposal
All waste containing 2-Thiomorpholinol, including contaminated PPE, absorbent materials,

and empty containers, must be treated as hazardous waste.

Collection: Collect waste in a dedicated, clearly labeled, and sealable container.

Labeling: The waste container must be labeled with "Hazardous Waste" and a full description

of its contents, including "2-Thiomorpholinol".

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EH&S) department, following all local, state, and federal regulations. Do not pour 2-
Thiomorpholinol waste down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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